![molecular formula C13H10BrNO4 B1220622 3-[[(5-Bromo-2-furanyl)-oxomethyl]amino]-2-methylbenzoic acid](/img/structure/B1220622.png)
3-[[(5-Bromo-2-furanyl)-oxomethyl]amino]-2-methylbenzoic acid
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Overview
Description
3-[[(5-bromo-2-furanyl)-oxomethyl]amino]-2-methylbenzoic acid is an aromatic amide and a member of furans.
Scientific Research Applications
Synthesis and Intermediates
- Synthesis of Anti-Cancer Drugs : This compound serves as a key intermediate in the synthesis of certain anti-cancer drugs, especially those inhibiting thymidylate synthase (Cao Sheng-li, 2004).
- Role in Chloranthraniliprole Synthesis : It is used in the synthesis of Chloranthraniliprole, a compound with significant purity and yield, important in chemical research (Zheng Jian-hong, 2012).
- Production of Unnatural Amino Acids : This chemical is involved in reactions producing unusual zwitterionic unnatural amino acids, which are significant in biochemical studies (B. Trofimov et al., 2009).
Biological Activity
- Stem Cell Research Applications : A derivative of this compound has shown to increase the growth of E. coli organisms, indicating potential significance in stem cell research (R. Denton et al., 2021).
- Antifungal Agent Development : It's a precursor in creating novel arenesulfonamides with significant antifungal activity, useful in developing treatments for skin diseases (Lena Trifonov et al., 2020).
- Synthesis of Biologically Active Compounds : The compound is integral in the synthesis of various biologically active substances, including those with potential antifungal and antibacterial properties (Sudad A. Jaber et al., 2021).
Photodynamic Therapy
- Cancer Treatment in Photodynamic Therapy : It's involved in the synthesis of new zinc phthalocyanine compounds with high singlet oxygen quantum yield, crucial for Type II photosensitizers in treating cancer (M. Pişkin et al., 2020).
Crystallography and Spectroscopy
- Structural and Spectroscopic Analysis : This chemical has been used in organic crystal studies, aiding in understanding molecular structures and vibrational spectra (N. Balamurugan et al., 2015).
Properties
Molecular Formula |
C13H10BrNO4 |
---|---|
Molecular Weight |
324.13 g/mol |
IUPAC Name |
3-[(5-bromofuran-2-carbonyl)amino]-2-methylbenzoic acid |
InChI |
InChI=1S/C13H10BrNO4/c1-7-8(13(17)18)3-2-4-9(7)15-12(16)10-5-6-11(14)19-10/h2-6H,1H3,(H,15,16)(H,17,18) |
InChI Key |
DEQCEMWHNABHKA-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1NC(=O)C2=CC=C(O2)Br)C(=O)O |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C2=CC=C(O2)Br)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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